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Compound of Interest

Compound Name: DS-7423

Cat. No.: B8731621

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of DS-7423, a potent and selective dual
inhibitor of phosphoinositide 3-kinase (PI3K) and the mammalian target of rapamycin (nTOR).
DS-7423 has demonstrated significant anti-tumor activity in a range of preclinical models,
targeting a critical signaling pathway frequently dysregulated in cancer. This document
summarizes key quantitative data, details experimental protocols used in its evaluation, and
provides visual representations of its mechanism of action and experimental workflows.

Core Mechanism of Action

DS-7423 exerts its anti-neoplastic effects by concurrently inhibiting two key nodes in the
PI3K/AKT/mTOR signaling cascade. This pathway is a central regulator of cell growth,
proliferation, survival, and metabolism.[1][2][3] Its aberrant activation is a common feature in
many human cancers, making it a prime target for therapeutic intervention.[4][5] DS-7423 is a
small molecule inhibitor that targets the kinase domains of both PI3K and mTOR, thereby
blocking the downstream signaling that promotes tumor progression.[6][7]

Quantitative Data Summary

The following tables summarize the in vitro potency and anti-proliferative activity of DS-7423
across various cancer cell lines.

Table 1: In Vitro Kinase Inhibitory Activity of DS-7423
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Target IC50 (nM)
PI3Ka 15.6[71[8][9]
PI3KB 1,143[7][8][°]
PI3Ky 249[7][8][9]
PI3K3 262[7][8][9]
mTOR 34.9[7][8][9]

Table 2: Anti-proliferative Activity of DS-7423 in Ovarian Clear Cell Adenocarcinoma (OCCA)
Cell Lines

Cell Line PIK3CA Mutation Status IC50 (nM)
RMG-I H1047R < 75[6]
OVISE - < 75[6]
OVMANA - < 75[6]
TOV-21G E545K < 75[6]
ES-2 - < 75[6]
JHOC-5 - < 75[6]
JHOC-7 - < 75[6]
JHOC-9 - < 75[6]
KOC-7c E545K < 75[6]

Signaling Pathway and Experimental Workflow

To visually represent the mechanism and evaluation of DS-7423, the following diagrams have
been generated using the Graphviz DOT language.
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DS-7423 inhibits the PIBK/mTOR signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b8731621?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/PI3K/AKT/mTOR_pathway
https://pmc.ncbi.nlm.nih.gov/articles/PMC11394329/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11394329/
https://geneglobe.qiagen.com/us/knowledge/pathways/general-signal-transduction-pathways/pi3k-akt-mtor-signaling
https://aacrjournals.org/cancerres/article/71/24/7351/568584/Targeting-PI3K-mTOR-Signaling-in-CancerTargeting
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2022.819128/full
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2022.819128/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC3913610/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3913610/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0087220
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0087220
https://www.medchemexpress.com/ds-7423.html
https://www.researchgate.net/figure/nhibition-of-PI3K-mTOR-signaling-by-DS-7423-and-rapamycin-in-ovarian-clear-cell_fig9_260120941
https://www.benchchem.com/product/b8731621#ds-7423-as-a-dual-pi3k-mtor-inhibitor
https://www.benchchem.com/product/b8731621#ds-7423-as-a-dual-pi3k-mtor-inhibitor
https://www.benchchem.com/product/b8731621#ds-7423-as-a-dual-pi3k-mtor-inhibitor
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8731621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b8731621?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8731621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

